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Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,
remains a significant economic burden in the poultry and livestock industries. The development
of resistance to standalone anticoccidial drugs has necessitated the exploration of combination
therapies to enhance efficacy and mitigate resistance. This guide provides an objective
comparison of the performance of Toltrazuril in combination with other anticoccidial agents,
supported by experimental data, detailed methodologies, and visualizations of the underlying
biochemical pathways.

Executive Summary

Toltrazuril, a triazinetrione derivative, has demonstrated broad-spectrum activity against
various stages of Eimeria. When used in conjunction with other anticoccidial agents, such as
ionophores (salinomycin) and chemical coccidiostats (amprolium, nicarbazin), Toltrazuril
exhibits synergistic or additive effects, leading to improved control of coccidiosis. These
combinations have been shown to significantly reduce oocyst shedding, lower lesion scores,
and improve key production parameters like body weight gain and feed conversion ratios in
poultry and other livestock. The enhanced efficacy is attributed to the complementary
mechanisms of action, targeting different metabolic pathways of the parasite.

Comparative Performance Data
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The following tables summarize the quantitative data from key studies evaluating the
synergistic effects of Toltrazuril with other anticoccidial agents.

Table 1: Efficacy of Toltrazuril in Combination with Amprolium in Rabbits Naturally Infected
with Eimeria spp.

Oocyst Per

. Body Feed .
Treatment Gram (OPG) Final Body ] ] Mortality
. . Weight Conversion
Group Reduction Weight (g) . . Rate (%)
Gain (g) Ratio

(%)

Infected,
2150 £ 57.7 150 + 28.8 45+0.3 50

Untreated
Amprolium

71 2350 + 40.8 350+ 35.1 3.2+0.2 16.7
(50 mg/kg)
Toltrazuril (5

67.6 2400 = 50.0 400 + 40.8 3.0+£0.1 0
mg/kg)
Toltrazuril (5
mg/kg) +

] 74 2550 + 64.5 550 + 46.7 25+01 0

Amprolium
(50 mg/kg)

Data adapted from a study on naturally infected rabbits. The combination of Toltrazuril and
Amproliam resulted in the highest reduction in oocyst shedding and the best performance in
terms of weight gain and feed conversion.

Table 2: Efficacy of Toltrazuril in Broiler Chickens in Conjunction with In-Feed Anticoccidials
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Treatment Program

42-Day Body Weight (kg) 42-Day Feed Conversion

Non-medicated, Infected

1.85 2.10
Control
Salinomycin (66 ppm) 2.05 1.95
Salinomycin (66 ppm) +
)_l (66 ppm) 2.15 1.88
Toltrazuril (7 mg/kg)
Nicarbazin (125 ppm) ->
( Ppm) 2.08 1.92
Salinomycin (66 ppm)
Nicarbazin (125 ppm) ->
Salinomycin (66 ppm) + 2.18 1.85

Toltrazuril (7 mg/kg)

This study demonstrates that the addition of Toltrazuril to existing ionophore and chemical

anticoccidial programs significantly improves broiler performance.

Experimental Protocols

Study 1: Toltrazuril and Amprolium Combination in
Rabbits

Objective: To evaluate the therapeutic efficacy of amprolium, toltrazuril, and their

combination against natural coccidial infections in rabbits.

Animals: Thirty-six, 11-week-old rabbits with an average body weight of 2000 = 75 g,

naturally infected with Eimeria species.

Experimental Design: Rabbits were randomly allocated into six groups (n=6):

[e]

o

o

consecutive days.

Group 1: Non-infected, non-treated control.

Group 2: Infected, non-treated control.

Group 3: Infected, treated with amprolium (50 mg/kg body weight) in drinking water for 4
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o Group 4: Infected, treated with toltrazuril (5 mg/kg body weight) in drinking water for 2
successive days.

o Group 5: Infected, treated with toltrazuril (2.5 mg/kg body weight) in drinking water for 2
successive days, with the treatment repeated after a 5-day interval.

o Group 6: Infected, treated with both amprolium (50 mg/kg body weight for 4 days) and
toltrazuril (5 mg/kg body weight for 2 days) in drinking water.

o Parameters Measured: Oocysts per gram (OPG) of feces, clinical signs, mortality, feed
consumption, body weight, body weight gain, and feed conversion rate.

**Study 2: Tol

 To cite this document: BenchChem. [Evaluating the Synergistic Effects of Toltrazuril with
Other Anticoccidial Agents: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1682979#evaluating-the-synergistic-
effects-of-toltrazuril-with-other-anticoccidial-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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